7-(2-Pyridyl)heptanoic acid

• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• IUPAC Name: 7-pyridin-2-ylheptanoic acid
• InChI: InChI=1S/C12H17NO2/c14-12(15)9-4-2-1-3-7-11-8-5-6-10-13-11/h5-6,8,10H,1-4,7,9H2,(H,14,15)
• InChI Key: WKAQPVDCUBEQOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CCCCCCC(=O)O

Description

7-(2-Pyridyl)heptanoic acid is a useful research compound. Its molecular formula is C12H17NO2 and its molecular weight is 207.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

7-(2-Pyridyl)-6-heptenoic acid (0.97 g, 4.7 mmol) was dissolved in ethanol (15 ml), and 10% palladium-carbon (0.16 g) and a solution of ammonium formate (1.7 g, 27.0 mmol) in water (2 ml) were added thereto. The reaction mixture was refluxed for 2 hrs. Palladium-carbon was filtered off. The reaction mixture was combined with water, concentrated under reduced pressure to the half amount and extracted with ethyl acetate. The organic layer was washed with saturated brine and dried over magnesium sulfate. The solvent was concentrated under reduced pressure to give the titled compound (0.89 g, 91%).